Self-assembled halide perovskite quantum dots in polymer thin films showing temperature-controlled exciton recombination†
Chemical Communications Pub Date: 2023-10-16 DOI: 10.1039/D3CC02621C
Abstract
Rationally assembled supramolecular structures of organic chromophores or semiconductor nanomaterials show excitonic properties different from individual molecules or nanoparticles. We report polymer-assisted assembly formation and thermal modulation of excitonic recombination in self-assembled formamidinium lead bromide perovskite quantum dots.
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